Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride
Overview
Description
“Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride” is a biochemical compound used for proteomics research . It has a molecular formula of C5H9N3•2HCl and a molecular weight of 184.07 .
Physical And Chemical Properties Analysis
“Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride” has a molecular weight of 184.07 . Unfortunately, the specific physical and chemical properties of this compound are not detailed in the sources I found.Scientific Research Applications
Proteomics Research
Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride: is utilized in proteomics research as a biochemical tool. It serves as a reagent in the identification and quantification of proteins, which is crucial for understanding the structure, function, and interactions of proteins within biological systems .
Metabolomics
This compound is used as an internal standard in quantitative mass spectrometry (MS) metabolomics experiments. Metabolomics is the study of chemical processes involving metabolites, and this compound aids in the accurate measurement of these small molecules within various biological samples .
Clinical Mass Spectrometry
In clinical MS, Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride is employed to analyze biological markers that can lead to the diagnosis of diseases. Its role in clinical MS is to provide a reference point for the calibration of instruments and validation of analytical methods .
MS/MS Standards
The compound is also used in tandem mass spectrometry (MS/MS) as a standard. MS/MS is a powerful analytical technique used to determine the structure of molecules, quantify known materials, and detect unknown compounds in a sample .
Androgen Receptor Antagonist Research
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their potential as androgen receptor antagonists. This research is particularly relevant in the development of therapies for prostate cancer .
Drug Metabolism Studies
The compound’s derivatives are studied for their metabolic stability in human liver microsomes. Understanding the metabolism of these compounds is essential for drug development, as it affects the drug’s efficacy and safety .
properties
IUPAC Name |
N-methyl-1-(1H-pyrazol-5-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.2ClH/c1-6-4-5-2-3-7-8-5;;/h2-3,6H,4H2,1H3,(H,7,8);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLRNDMIQAXQZTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=NN1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl-(2H-pyrazol-3-ylmethyl)-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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